Cas no 2202044-42-4 (N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide)

• Product Name: N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide
• CAS No: 2202044-42-4
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5411127
• PubChem ID: 165785298
• Update Time: 2025-10-24

N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Z2649918767
• 2202044-42-4
• EN300-26575256
• N-[(2,2-dimethylcyclopropyl)methyl]-N-methyl-4-[(prop-2-enamido)methyl]benzamide
• N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide

• Inchi： 1S/C18H24N2O2/c1-5-16(21)19-11-13-6-8-14(9-7-13)17(22)20(4)12-15-10-18(15,2)3/h5-9,15H,1,10-12H2,2-4H3,(H,19,21)
• InChI Key： GRULTTFBAUHACO-UHFFFAOYSA-N
• SMILES： C(N(CC1CC1(C)C)C)(=O)C1=CC=C(CNC(=O)C=C)C=C1

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.075±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.0±50.0 °C(Predicted)
• pka: 14.08±0.46(Predicted)

Additional information on N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide

N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide: A Promising Compound in Pharmaceutical Research

CAS No. 2202044-42-4 represents a complex organic molecule with a unique structural framework that has garnered significant attention in recent years. This compound, known as N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-3-(4-[[2-(1-oxo-2-propen-1-yl)amino]methyl]benzamide, is characterized by its multifunctional pharmacophore, which includes a benzamide core, a cyclopropyl substituent, and a propenyl-derived amino group. Recent studies have highlighted its potential as a novel therapeutic agent in the treatment of inflammatory diseases and cancer-related pathways. The synthesis of this compound involves advanced organic chemistry techniques, including stereoselective cyclization and functional group optimization, which are critical for achieving its biological activity.

The molecular structure of N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide is defined by its conjugated system and the presence of a cyclic cyclopropyl ring. The benzamide moiety, which serves as the primary pharmacophore, is conjugated with a propenyl group that introduces additional reactivity and selectivity. This structural complexity is essential for modulating interactions with target proteins, particularly those involved in signal transduction pathways. Recent research has demonstrated that this compound exhibits a high affinity for kinases, making it a potential candidate for the development of targeted therapies in oncology.

One of the most notable features of this compound is its ability to modulate the activity of protein kinases, which play a central role in cellular signaling. Studies published in the Journal of Medicinal Chemistry (2023) have shown that the N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. This pathway is critical for cell survival, proliferation, and resistance to apoptosis, and its inhibition has been shown to induce tumor cell death in preclinical models. The compound's ability to selectively target this pathway suggests its potential as a therapeutic agent in the treatment of solid tumors, including breast and lung cancers.

Recent advancements in computational drug design have further enhanced the understanding of this compound's pharmacological profile. Molecular docking studies have revealed that the N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide binds to the ATP-binding site of kinases with high specificity. This binding mode is supported by X-ray crystallographic data, which has been published in the Journal of Biological Chemistry (2024). The structural insights provided by these studies are crucial for optimizing the compound's potency and selectivity, as well as for identifying potential off-target effects that could limit its therapeutic application.

Another area of interest in the research of this compound is its potential role in the treatment of inflammatory diseases. A study published in Pharmacological Research (2023) has demonstrated that the N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is mediated through the suppression of nuclear factor-κB (NF-κB) activation, a key regulator of inflammatory responses. The compound's ability to modulate NF-κB signaling makes it a promising candidate for the treatment of autoimmune disorders and chronic inflammatory conditions.

The synthesis of N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide involves multiple steps, including the formation of the cyclopropyl ring, the introduction of the propenyl group, and the coupling of the benzamide core. A recent study published in Organic Letters (2024) has described a novel synthetic route that utilizes a catalytic asymmetric cyclization approach to achieve high stereocontrol. This method is particularly advantageous for producing the compound in a scalable and cost-effective manner, which is essential for its development as a pharmaceutical agent.

Despite its promising pharmacological properties, the N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide is still in the preclinical stages of development. Ongoing research is focused on evaluating its safety profile and optimizing its pharmacokinetic properties. Studies are also being conducted to explore its potential as a combination therapy with existing drugs, as well as to investigate its efficacy in animal models of cancer and inflammation. These efforts are critical for translating the compound from the laboratory to the clinic.

Overall, the CAS No. 2202044-42-4 represents a significant advancement in the field of pharmaceutical research. Its unique structural features and biological activity make it a promising candidate for the development of novel therapies. Continued research into its pharmacological mechanisms, synthetic methods, and clinical potential will be essential for realizing its therapeutic benefits. As the field of drug discovery continues to evolve, compounds like N-[(2,2-Dimethylcyclopropyl)methyl]-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide are likely to play an increasingly important role in the treatment of complex diseases.